![molecular formula C13H22Cl2N2 B6174258 1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride CAS No. 2694057-59-3](/img/new.no-structure.jpg)
1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride
Overview
Description
1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride is a chemical compound with the molecular formula C13H22Cl2N2. It is known for its applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its piperidine ring structure, which is a common feature in many pharmacologically active compounds.
Preparation Methods
The synthesis of 1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride typically involves the following steps:
Starting Materials: The synthesis begins with the preparation of the piperidine ring, which is then functionalized with a benzyl group.
Reaction Conditions: The reaction conditions often involve the use of reducing agents and catalysts to facilitate the formation of the desired product.
Industrial Production: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield.
Chemical Reactions Analysis
1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert it into secondary amines.
Substitution: It can undergo nucleophilic substitution reactions, where the benzyl group can be replaced with other functional groups.
Common Reagents and Conditions: Typical reagents include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.
Scientific Research Applications
1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: This compound is studied for its potential effects on biological systems, particularly in the context of neurotransmitter regulation.
Medicine: It has potential therapeutic applications, including its use as a precursor for the development of drugs targeting neurological disorders.
Industry: In the industrial sector, it is used in the production of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride involves its interaction with specific molecular targets:
Molecular Targets: It primarily targets neurotransmitter receptors in the brain, modulating their activity.
Pathways Involved: The compound influences pathways related to neurotransmitter release and reuptake, thereby affecting neuronal communication.
Comparison with Similar Compounds
1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride can be compared with other similar compounds:
Similar Compounds: Compounds such as 1-benzylpiperidine and 3-piperidinylmethanamine share structural similarities.
Uniqueness: The presence of the benzyl group and the specific stereochemistry of the piperidine ring confer unique pharmacological properties to this compound, distinguishing it from its analogs.
Properties
CAS No. |
2694057-59-3 |
|---|---|
Molecular Formula |
C13H22Cl2N2 |
Molecular Weight |
277.2 |
Purity |
95 |
Origin of Product |
United States |
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